Cortistatin-17: A Technical Guide to Gene and Protein Sequence Analysis for Researchers and Drug Development Professionals
Cortistatin-17: A Technical Guide to Gene and Protein Sequence Analysis for Researchers and Drug Development Professionals
An In-depth Whitepaper on the Core Aspects of Cortistatin-17
This technical guide provides a comprehensive overview of the gene and protein sequence analysis of Cortistatin-17 (CST-17), a neuropeptide with significant therapeutic potential. Tailored for researchers, scientists, and drug development professionals, this document details the fundamental characteristics of CST-17, standardized experimental protocols for its study, and a thorough examination of its signaling pathways.
Introduction to Cortistatin-17
Cortistatin-17 is a 17-amino acid neuropeptide derived from the CORT gene, which encodes the precursor protein precortistatin. In humans, this 105-amino acid precursor is cleaved to produce both Cortistatin-17 and Cortistatin-29, with CST-17 being the primary active form[1]. Structurally similar to somatostatin (B550006), CST-17 binds to all known somatostatin receptors (SSTRs) and the growth hormone secretagogue receptor (GHSR), also known as the ghrelin receptor[1][2]. This dual receptor interaction confers upon CST-17 a unique pharmacological profile, distinguishing it from somatostatin and implicating it in a diverse range of physiological processes, including sleep regulation, immune responses, and neuronal activity[1].
Gene and Protein Sequence Data
The human CORT gene is located on chromosome 1 at the genomic position 1p36.22[1]. The following tables summarize the key quantitative data related to the human CORT gene and Cortistatin-17 protein.
Table 1: Human CORT Gene and Preprocortistatin Protein Characteristics
| Feature | Value | Source |
| Gene Symbol | CORT | GeneCards[3] |
| Genomic Location | chr1:10,450,031-10,451,998 | UCSC Genome Browser[4] |
| RefSeq Accession | NM_001302.5 | NCBI[4] |
| Precursor Protein | Preprocortistatin | UniProt[5] |
| Precursor Length | 105 amino acids | UniProt[5] |
| Precursor Molecular Mass | 11532 Da | GeneCards[3] |
Table 2: Human Cortistatin-17 Peptide Characteristics
| Feature | Value | Source |
| Amino Acid Sequence | Asp-Arg-Met-Pro-Cys-Arg-Asn-Phe-Phe-Trp-Lys-Thr-Phe-Ser-Ser-Cys-Lys | NovoPro[6] |
| One-Letter Code | DRMPCRNFFWKTFSSCK | NovoPro[6] |
| Molecular Formula | C₉₆H₁₃₉N₂₇O₂₄S₃ | NovoPro[6] |
| Molecular Weight | 2151.53 Da | NovoPro[6] |
| Disulfide Bridge | Cys5-Cys16 | NovoPro[6] |
Table 3: Comparative Sequence Analysis of Cortistatin-17
A comparative analysis of Cortistatin-17 sequences across different species reveals conserved regions critical for its function.
| Species | Cortistatin-17 Amino Acid Sequence |
| Human | D R M P C R N F F W K T F S S C K |
| Mouse | D R M P C R N F F W K T F S S C K |
| Rat | D R M P C R N F F W K T F S S C K |
Experimental Protocols
This section provides detailed methodologies for the analysis of Cortistatin-17 gene expression and protein function.
Gene Expression Analysis by Quantitative PCR (qPCR)
This protocol outlines the steps for quantifying the mRNA expression of the CORT gene in a given sample.
Experimental Workflow for CORT Gene Expression Analysis
Materials:
-
TRIzol reagent or equivalent for RNA extraction.
-
Reverse transcriptase kit for cDNA synthesis.
-
SYBR Green or TaqMan-based qPCR master mix.
-
qPCR instrument.
-
Human CORT specific primers:
-
Reference gene primers (e.g., GAPDH, ACTB).
Procedure:
-
RNA Extraction: Isolate total RNA from cells or tissues using TRIzol reagent according to the manufacturer's protocol. Assess RNA quality and quantity using a spectrophotometer.
-
cDNA Synthesis: Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcriptase kit.
-
qPCR Reaction Setup: Prepare the qPCR reaction mix containing cDNA template, forward and reverse primers for the CORT gene and a reference gene, and a SYBR Green or TaqMan-based master mix.
-
qPCR Cycling: Perform the qPCR reaction using a standard three-step cycling protocol: denaturation, annealing, and extension. A typical program would be: 95°C for 10 min, followed by 40 cycles of 95°C for 15 sec and 60°C for 1 min[7].
-
Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the CORT gene to the reference gene and comparing the treated samples to the vehicle control.
Protein Detection by Western Blot
This protocol describes the detection and quantification of Cortistatin-17 protein in cell lysates or tissue homogenates.
Experimental Workflow for Cortistatin-17 Western Blot
Materials:
-
RIPA or similar lysis buffer with protease inhibitors.
-
BCA protein assay kit.
-
SDS-PAGE gels and running buffer.
-
PVDF or nitrocellulose membrane.
-
Blocking buffer (5% non-fat milk or BSA in TBST).
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Primary antibody: Rabbit Polyclonal Anti-CORT Antibody (e.g., OriGene TA342646, 1:1000 dilution)[7].
-
Secondary antibody: HRP-conjugated anti-rabbit IgG (1:5000 dilution).
-
ECL Western Blotting Substrate.
-
Chemiluminescence imaging system.
Procedure:
-
Sample Preparation: Lyse cells or tissues in ice-cold lysis buffer. Centrifuge to pellet debris and collect the supernatant.
-
Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.
-
SDS-PAGE: Denature 20-30 µg of protein per sample by boiling in Laemmli buffer and load onto an SDS-PAGE gel. Run the gel until adequate separation is achieved.
-
Transfer: Transfer the separated proteins to a PVDF membrane.
-
Blocking: Block the membrane for 1 hour at room temperature in blocking buffer.
-
Antibody Incubation: Incubate the membrane with the primary anti-CORT antibody overnight at 4°C. Wash the membrane three times with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
-
Detection: Wash the membrane three times with TBST. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.
Receptor Binding Assay
This protocol outlines a radioligand binding assay to determine the affinity of Cortistatin-17 for its receptors.
Experimental Workflow for Receptor Binding Assay
Materials:
-
Cell lines stably expressing human somatostatin receptors (e.g., HEK293-SSTR2) or GHSR (e.g., CHO-K1/GHSR)[8][9].
-
Radioligand (e.g., ¹²⁵I-[Tyr¹¹]-Somatostatin-14 for SSTRs).
-
Unlabeled Cortistatin-17.
-
Binding buffer.
-
Glass fiber filters.
-
Scintillation counter.
Procedure:
-
Cell Culture and Membrane Preparation: Culture cells to confluency and harvest. Prepare cell membranes by homogenization and centrifugation.
-
Binding Reaction: In a 96-well plate, incubate cell membranes with a fixed concentration of radioligand and increasing concentrations of unlabeled Cortistatin-17.
-
Separation: Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.
-
Quantification: Wash the filters and measure the retained radioactivity using a scintillation counter.
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Data Analysis: Plot the percentage of specific binding against the concentration of unlabeled Cortistatin-17 to determine the IC₅₀ value. Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.
Signaling Pathways
Cortistatin-17 exerts its biological effects by activating distinct signaling cascades through its interaction with SSTRs and GHSR.
Gαi-Mediated Inhibition of Adenylate Cyclase
Upon binding to somatostatin receptors, which are G-protein coupled receptors (GPCRs), Cortistatin-17 primarily signals through the Gαi subunit. This leads to the inhibition of adenylate cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels[5].
References
- 1. store.genprice.com [store.genprice.com]
- 2. Western Blot for Detecting Phosphorylated STAT3 [bio-protocol.org]
- 3. genecards.org [genecards.org]
- 4. genome.cse.ucsc.edu [genome.cse.ucsc.edu]
- 5. STAT-3/phosphoSTAT-3 western blot - Molecular Biology [protocol-online.org]
- 6. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. origene.com [origene.com]
- 8. Activation of human somatostatin receptor type 2 causes inhibition of cell growth in transfected HEK293 but not in transfected CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. genscript.com [genscript.com]
